Cas no 1151549-62-0 (2,2'-(2-phenylethane-1,1-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane))

• Product Name: 2,2'-(2-phenylethane-1,1-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• CAS No: 1151549-62-0
• MF: C₂₀H₃₂B₂O₄
• MW: 358.087686538696
• CID: 2876772
• PubChem ID: 46221963
• Update Time: 2025-04-21

2,2'-(2-phenylethane-1,1-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(2-phenylethane-1,1-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 2-phenyl-1,1-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethane;
• 1151549-62-0
• HS-3763
• 4,4,5,5-tetramethyl-2-[2-phenyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl]-1,3,2-dioxaborolane
• 2,2-(2-Phenylethylidene)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]

• Inchi： 1S/C20H32B2O4/c1-17(2)18(3,4)24-21(23-17)16(14-15-12-10-9-11-13-15)22-25-19(5,6)20(7,8)26-22/h9-13,16H,14H2,1-8H3
• InChI Key： LJGGDZUGOBGMDJ-UHFFFAOYSA-N
• SMILES： O1B(C(B2OC(C)(C)C(C)(C)O2)CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 358.24900
• Monoisotopic Mass: 358.2486698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 4.32290